molecular formula C18H24N2O3S B8769225 N-(1-Adamantyl)-4-(acetylamino)benzenesulfonamide

N-(1-Adamantyl)-4-(acetylamino)benzenesulfonamide

Cat. No.: B8769225
M. Wt: 348.5 g/mol
InChI Key: NSVGECMMJHHGAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(1-Adamantyl)-4-(acetylamino)benzenesulfonamide is a useful research compound. Its molecular formula is C18H24N2O3S and its molecular weight is 348.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H24N2O3S

Molecular Weight

348.5 g/mol

IUPAC Name

N-[4-(1-adamantylsulfamoyl)phenyl]acetamide

InChI

InChI=1S/C18H24N2O3S/c1-12(21)19-16-2-4-17(5-3-16)24(22,23)20-18-9-13-6-14(10-18)8-15(7-13)11-18/h2-5,13-15,20H,6-11H2,1H3,(H,19,21)

InChI Key

NSVGECMMJHHGAB-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC23CC4CC(C2)CC(C4)C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Adamantanamine hydrochloride (0.0114 mol) and triethylamine (0.0114 mol) are added to a solution of 4-acetamidophenylsulfonyl chloride (1.34 g, 0.0057 mol) in dioxane (5 mL). The mixture is heated for 1 hour at 80° C., then part of the solvent is removed by evaporation at reduced pressure, and water is added until precipitation of the resulting sulfonamide. The product is collected by filtration as a pink solid in 30.3% yield and used without further purification.
Quantity
0.0114 mol
Type
reactant
Reaction Step One
Quantity
0.0114 mol
Type
reactant
Reaction Step One
Quantity
1.34 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

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